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Compound of Interest

Compound Name:
6H-Dibenzo[c,E]

[1,2]oxaphosphinine 6-oxide

CAS No.: 35948-25-5

Cat. No.: B1312310

Get Quote

DOPO and its derivatives are a prominent class of organophosphorus flame retardants. Their

efficacy stems from a dual-action mechanism that is active in both the gas and condensed

phases during combustion.[1] Upon thermal decomposition, DOPO-based compounds release

phosphorus-containing radicals, such as PO• and HPO•, into the gas phase. These radicals act

as scavengers, interrupting the exothermic chain reactions of combustion by quenching highly

reactive species like H• and OH• radicals.[2][3] In the condensed phase, the decomposition of

these compounds often promotes the formation of a stable char layer on the polymer surface.

This char acts as a physical barrier, insulating the underlying material from heat and oxygen,

thereby reducing the rate of pyrolysis.[1][4]

The chemical structure of the DOPO derivative significantly influences its thermal stability and

decomposition pathway. Modifications to the core DOPO molecule can alter the decomposition

temperature and the nature of the degradation products, thereby tuning the flame retardant

efficiency for specific polymer systems.[3]
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The thermal stability of DOPO-based compounds is typically evaluated using thermogravimetric

analysis (TGA). Key parameters include the onset temperature of decomposition (often

reported as T5% or T10%, the temperature at which 5% or 10% mass loss occurs), the

temperature of maximum decomposition rate (Tmax), and the percentage of residue remaining

at a high temperature (char yield). The following tables summarize TGA data for neat DOPO

and several of its derivatives, as well as for polymers incorporating these additives.

Table 1: Thermal Decomposition Data of Neat DOPO and its Derivatives under Nitrogen

Atmosphere

Compound T5% (°C) Tmax (°C)
Char Yield at
700°C (%)

Reference

DOPO 220 328 ~0 [5]

DOPO-HQ 327.3 347 - [6][7]

DOPO-Van - 456 - [2]

DOPO-AP - 455 - [2]

EDA-DOPO 352 - 5.2 [3]

PiP-DOPO 414 - 4.07 [3]

FAA-DOPO - 322-471 - [8]

DIDOPO 365 425.3 -

Table 2: Thermal Decomposition and Flammability Data of Polymers Containing DOPO-Based

Additives
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Polymer
System

Additive
(wt%)

T5%
(°C)

Tmax
(°C)

Char
Yield at
800°C
(N2) (%)

LOI (%)
UL-94
Rating

Referen
ce

Polybenz

oxazine

(pBF-a)

Neat - 481, 633 44 - V-1 [2]

pBF-a

DOPO-

HQ (3

mol%)

- 462, 597 45-46 - V-0 [2]

pBF-a

DOPO-

AP (3

mol%)

- 455, 603 45-46 - V-0 [2]

pBF-a

DOPO-

Van (3

mol%)

- 456, 614 45-46 - V-0 [2]

Polystyre

ne (PS)

PS148-

Br

(control)

- - - 18.2
No

Rating
[8]

PS

PS-b-

PFAA-

DOPO80

- 322-419 - 28.9 V-0 [8]

Epoxy

Resin
Neat 399.5 - 16.1 - -

Epoxy

Resin

DOPO-

HQ

(15%)

- - >16.1 29.5 -

PET Neat 418.8 463.5 - 21 -

PET
DIDOPO

(12.5%)
378.8 437.5 - 33.3 V-0

LGF/PBT Neat - - - - - [7]
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LGF/PBT

DOPO-

HQ

(14%)

- - 43.3 26.4 V-0 [7]

Experimental Protocols
The characterization of the thermal decomposition of DOPO-based compounds involves a suite

of analytical techniques. Below are detailed methodologies for the key experiments cited in the

literature.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of a material by

measuring its mass change as a function of temperature in a controlled atmosphere.

Instrumentation: A thermogravimetric analyzer (e.g., TA Instruments Q5000, Mettler-Toledo

TGA/SDTA 851e).[2][9]

Sample Preparation: 5-10 mg of the sample is placed in a ceramic or alumina crucible.[10]

[11] For TGA coupled with mass spectrometry (TGA-MS), a smaller sample size of 0.5-5 mg

is recommended to avoid overwhelming the detector.[12]

Typical Experimental Parameters:

Temperature Range: Ambient to 800°C or 1000°C.[2]

Heating Rate: 10°C/min or 20°C/min are common scanning rates.[2][9] Multiple heating

rates (e.g., 5, 10, 15, 20, 25, 40 K/min) can be used for kinetic studies.[2]

Atmosphere: Nitrogen (inert) or air (oxidative) at a flow rate of 30-50 mL/min.[2][11]

Data Analysis: The primary data output is a plot of mass (%) versus temperature (°C). The

first derivative of this curve (DTG) shows the rate of mass loss, with peaks corresponding to

the Tmax of distinct decomposition steps.[13]
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Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-
GC/MS)

Objective: To identify the volatile and semi-volatile products generated from the thermal

decomposition of a material at a specific temperature.

Instrumentation: A pyrolyzer (e.g., Pyroprobe CDS5000) coupled to a GC/MS system (e.g.,

Agilent 6890/5073).[14]

Sample Preparation: A small amount of the sample (typically 100-200 µg) is placed in a

quartz sample tube.[15]

Typical Experimental Parameters:

Pyrolysis Temperature: A fixed temperature, often corresponding to a Tmax observed in

TGA (e.g., 280°C or 700°C), is used to rapidly decompose the sample.[10][14]

Carrier Gas: Helium.[14]

GC Separation: The pyrolysis products are separated on a capillary column (e.g., HP-

5MS) with a programmed temperature ramp.

MS Detection: A mass spectrometer is used to detect the separated compounds, and the

resulting mass spectra are compared against libraries (e.g., NIST) for identification.[12]

Cone Calorimetry
Objective: To measure the heat release rate (HRR) and other fire-related properties of a

material under controlled radiative heating, simulating a real-world fire scenario.[16]

Instrumentation: A cone calorimeter compliant with standards such as ISO 5660.[9]

Sample Preparation: Samples are typically prepared as 100 mm x 100 mm x 3 mm plaques.

[9]

Typical Experimental Parameters:

Heat Flux: 35 or 50 kW/m².[9][16]
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Orientation: Horizontal.

Key Parameters Measured: Time to ignition (TTI), peak heat release rate (pHRR), total heat

release (THR), and total smoke production (TSP).[17]

Flammability Tests (UL-94 and LOI)
Objective: To assess the ease of ignition and the ability of a material to self-extinguish.

UL-94 Vertical Burn Test:

Standard: GB/T2408-2021 or equivalent.[8]

Sample Dimensions: 125 mm x 13 mm x 3.0 mm.[8]

Procedure: A flame is applied to the bottom of a vertically mounted specimen for two 10-

second intervals. The afterflame time, afterglow time, and dripping behavior are observed

to assign a classification (V-0, V-1, or V-2).[4]

Limiting Oxygen Index (LOI):

Standard: GB/T 2406.2-2009 or equivalent.[10]

Sample Dimensions: 100 mm x 10 mm x 4 mm.[8]

Procedure: The minimum concentration of oxygen in an oxygen/nitrogen mixture that is

required to sustain combustion of a vertically oriented sample is determined.[4]

Visualizations of Decomposition Pathways and
Workflows
Generalized Thermal Decomposition Pathway of DOPO
The thermal decomposition of DOPO proceeds via the cleavage of the P-C and P-O-C bonds

within its structure. The primary gas-phase flame-retarding action is attributed to the release of

phosphorus-containing radicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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